molecular formula C13H18N2OS B7475257 1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine

1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine

Cat. No. B7475257
M. Wt: 250.36 g/mol
InChI Key: COBKQLAICRGQJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine is a chemical compound that belongs to the piperazine family. It is a white crystalline powder with a molecular formula of C13H18N2O2S and a molecular weight of 274.36 g/mol. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine involves the inhibition of enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. The inhibition of these enzymes leads to an increase in the levels of neurotransmitters such as acetylcholine, dopamine, and serotonin in the brain, which can improve cognitive function and alleviate the symptoms of neurological disorders.
Biochemical and Physiological Effects
1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine has been shown to exhibit several biochemical and physiological effects. It has been shown to improve cognitive function, enhance memory, and alleviate the symptoms of depression and anxiety. It has also been shown to exhibit anti-inflammatory and antioxidant properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine in lab experiments include its potent inhibitory activity against enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase, which can be used to investigate the pathogenesis of neurological disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the research on 1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine. These include investigating its potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Further studies are also needed to determine its pharmacokinetic and pharmacodynamic properties, as well as its potential toxicity. Additionally, the development of novel derivatives of this compound with improved potency and selectivity is an area of ongoing research.

Synthesis Methods

The synthesis of 1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine involves the reaction of 4-(methylsulfanyl)benzoyl chloride with N-methylpiperazine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good to excellent yields.

Scientific Research Applications

1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the pathogenesis of several neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

properties

IUPAC Name

(4-methylpiperazin-1-yl)-(4-methylsulfanylphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2OS/c1-14-7-9-15(10-8-14)13(16)11-3-5-12(17-2)6-4-11/h3-6H,7-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COBKQLAICRGQJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C(=O)C2=CC=C(C=C2)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-4-[4-(methylsulfanyl)benzoyl]piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.